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Compound of Interest

(8-Chloro-1H-indol-6-yl)boronic
Compound Name:
acid pinacol ester

Cat. No.: B8229394

Get Quote

Executive Summary & Availability Landscape

3-chloro-6-pinacolatoborylindole is a high-value heterocyclic building block, primarily utilized in

the development of kinase inhibitors and indole-based alkaloids via Suzuki-Miyaura cross-
coupling. Its structural uniqueness lies in the simultaneous presence of an electrophilic handle
(C3-Cl) and a nucleophilic handle (C6-BPin), allowing for orthogonal functionalization.

Supply Chain Status: Restricted /| Custom Synthesis

Unlike commodity indoles, this specific substitution pattern is rarely available as a stock catalog
item from major distributors (e.g., Sigma-Aldrich, Fisher). It is typically classified as a "Make-to-
Order" or "Custom Synthesis" product.
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Availability Tier Status Typical Lead Time
Catalog Stock Low / Non-Existent N/A
o Moderate (Enamine, WuXi, 2—6 Weeks (Synthesis on
Building Block Vendors )
Combi-Blocks) Demand)
Custom Synthesis High Availability 4-8 Weeks

Critical Recommendation: Do not rely on "In Stock” indicators from aggregators without a
confirmed Certificate of Analysis (CoA). The most reliable procurement strategy is Custom
Synthesis or In-House Production using the protocol defined in Section 3.

Chemical Profile & Technical Specifications[1][2][3]
[4][5][6]

Systematic Name: 3-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole[1]
e Molecular Formula: C14H17BCINO:2
e Molecular Weight: 277.55 g/mol
o Key Structural Features:

o Indole Core: Electron-rich pyrrole ring fused to a benzene ring.

o C3-Chlorine: Installed via electrophilic aromatic substitution; sensitive to oxidative addition
if highly active Pd-catalysts are used.

o C6-Pinacolboronate: Installed via Miyaura borylation; stable to air/moisture relative to
boronic acids, but susceptible to protodeboronation under strong acidic conditions.

"Make vs. Buy" Decision Matrix

Given the scarcity of this compound, researchers often face the "Make vs. Buy" dilemma. Use
the following logic flow to determine the optimal path.
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Requirement: 3-chloro-6-pinacolatoborylindole

Search Specialized Vendors
(Enamine, WuXi, Combi-Blocks)

In Stock & >95% Purity?

Yes No

Order (Request H-NMR Confirmation) Request Custom Synthesis Quote

Cost < $500/g & Time < 4 Weeks?

Yes No

outsource to CRO Initiate In-House Synthesis

(See Protocol)

Click to download full resolution via product page

Caption: Decision logic for sourcing rare indole scaffolds. Prioritize in-house synthesis if lead

times exceed 4 weeks.

In-House Synthesis Protocol (Self-Validating)

If procurement is not viable, the following 2-step protocol is the industry standard for generating

this scaffold. It relies on the chemoselectivity of Palladium catalysis (Br > CI).

Retrosynthetic Logic
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Target

3-Chloro-6-bromoindole

6-Bromoindole (Commercially Available)

Step 1: Regioselective Chlorination

Objective: Install chlorine at C3 without affecting the C6-Bromine.

Reagents: 6-Bromoindole (1.0 equiv), N-Chlorosuccinimide (NCS, 1.05 equiv).

Solvent: DMF or Acetonitrile (0.1 M).

Conditions: Stir at RT for 2—4 hours.

Mechanism: The C3 position of indole is highly nucleophilic (enamine-like). NCS provides a
mild source of "CI+" that reacts selectively at C3.

QC Checkpoint: disappearance of C3-H signal in NMR (~6.4 ppm doublet/triplet).

Step 2: Chemoselective Miyaura Borylation

Objective: Borylate C6-Br while leaving C3-Cl intact.

Reagents: 3-Chloro-6-bromoindole (from Step 1), Bis(pinacolato)diboron (Bz2Pinz, 1.1 equiv),
KOAc (3.0 equiv).

Catalyst: Pd(dppf)Cl2-DCM (3-5 mol%).

Solvent: 1,4-Dioxane (degassed).

Conditions: 80°C, 4-12 hours under Argon.

Critical Control: Do not exceed 90°C or use highly active phosphine ligands (like XPhos), as
this may cause oxidative addition into the C3-Cl bond.

Workup: Filter through Celite, concentrate, and purify via silica gel chromatography
(Hexane/EtOAC).
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Chemoselective
Br > Cl

Step 2: Miyaura Borylation
(B2Pin2, Pd(dppf)Cl2, KOAc)

Target:
3-Chloro-6-BPin-indole

6-Bromoindole Step 1: Chlorination Intermediate:
(Commercial) (NCS, DMF, RT) 3-Chloro-6-bromoindole

Click to download full resolution via product page
Caption: Synthetic pathway utilizing chemoselective Pd-catalysis to preserve the C3-CI motif.

Quality Control & Validation (Trustworthiness)

When receiving a shipment or validating your synthesis, you must confirm the Regioisomer
Identity. A common supplier error is providing the 2-chloro isomer or the N-chloro species.

Analytical Validation Table

Method Expected Result Failure Mode (Red Flag)

Absence of signal at ~6.4 ppm

) Signal at 6.4 ppm indicates
(C3-H). Presence of NH signal

incomplete chlorination.

1H-NMR (DMSO-de) (~11.5 ppm).[2] Presence of o ) o
) Missing NH signal indicates N-
Pinacol methyls (1.3 ppm, o
chlorination.
12H, s).

] Mass corresponding to de-
M+H = 278/280 (Cl isotope )
LC-MS chlorinated (244) or de-
pattern).
borylated product.

Singl K ~30 Peak at ~20 ppm suggests
ingle peak ~ m
1B-NMR gep PP hydrolysis to Boronic Acid
(Boronate ester). (unstable)
unstable).

Storage & Stability[7]

 Stability: The C3-chloroindole moiety is moderately unstable to light and acid. It can dimerize

over time.

o Storage: Store at -20°C, under Argon/Nitrogen, protected from light.
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o Shelf Life: ~6 months if stored correctly.[3] Re-validate purity by NMR before use in critical
couplings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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